Cas no 85553-27-1 (Ethyl 3-(heptylamino)propanoate)

• Product Name: Ethyl 3-(heptylamino)propanoate
• CAS No: 85553-27-1
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 1068596
• PubChem ID: 13353395
• Update Time: 2025-04-20

Ethyl 3-(heptylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(heptylamino)propanoate
• 85553-27-1
• AKOS005289750
• SCHEMBL26241128

• MDL： MFCD10687278
• Inchi： 1S/C12H25NO2/c1-3-5-6-7-8-10-13-11-9-12(14)15-4-2/h13H,3-11H2,1-2H3
• InChI Key： REFIFNNSZWZNAX-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCCCCCC)=O

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Ethyl 3-(heptylamino)propanoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT